Cas no 896349-58-9 (4-ethoxy-N-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide)

• Product Name: 4-ethoxy-N-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide
• CAS No: 896349-58-9
• MF: C₁₈H₁₉NO₅S₄
• MW: 457.607159852982
• CID: 5805181
• PubChem ID: 18574260
• Update Time: 2025-05-20

4-ethoxy-N-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-(2-thiophen-2-yl-2-thiophen-2-ylsulfonylethyl)benzenesulfonamide
• AKOS002069648
• 4-ethoxy-N-[2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethyl]benzene-1-sulfonamide
• F2570-0779
• 4-ethoxy-N-(2-(thiophen-2-yl)-2-(thiophen-2-ylsulfonyl)ethyl)benzenesulfonamide
• MFCD06748758
• 4-ethoxy-N-[2-(2-thienyl)-2-(2-thienylsulfonyl)ethyl]benzenesulfonamide
• 896349-58-9
• AKOS021632196
• 4-ethoxy-N-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide

• Inchi： 1S/C18H19NO5S4/c1-2-24-14-7-9-15(10-8-14)28(22,23)19-13-17(16-5-3-11-25-16)27(20,21)18-6-4-12-26-18/h3-12,17,19H,2,13H2,1H3
• InChI Key： MZUVUVVXVKNMGI-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2SC=CC=2)S(C2SC=CC=2)(=O)=O)(=O)=O)=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 457.01460740g/mol
• Monoisotopic Mass: 457.01460740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 163Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-ethoxy-N-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide

Introduction to 4-ethoxy-N-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide (CAS No. 896349-58-9)

The compound 4-ethoxy-N-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide, identified by its CAS number 896349-58-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings, including thiophene and sulfonyl groups, suggests a high degree of molecular complexity that may contribute to unique pharmacological properties.

Recent research in the domain of heterocyclic compounds has highlighted the importance of structural features such as thiophene derivatives in the development of bioactive molecules. The 4-ethoxy-N-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide structure incorporates two thiophene rings, which are well-documented for their role in modulating biological pathways. Specifically, the thiophene-2-sulfonyl moiety has been implicated in enhancing binding affinity and selectivity in drug targets, making this compound a promising candidate for further investigation.

In the context of modern drug design, the sulfonamide functional group is a critical pharmacophore that contributes to both solubility and metabolic stability. The sulfonamide linkage in 4-ethoxy-N-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide may facilitate interactions with biological receptors, potentially leading to therapeutic effects. Studies have demonstrated that sulfonamides exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique combination of these structural elements in this compound suggests multifaceted pharmacological potential.

The ethoxy substituent at the 4-position of the benzene ring introduces another layer of complexity, which may influence the compound's solubility and permeability across biological membranes. This modification is particularly relevant in drug development, where optimizing pharmacokinetic profiles is essential for achieving desired therapeutic outcomes. Additionally, the presence of two thiophene rings enhances the compound's aromaticity, which can contribute to its stability and resistance to metabolic degradation.

Current research trends indicate that heterocyclic sulfonamides are a burgeoning area of interest in medicinal chemistry. The structural motifs present in 4-ethoxy-N-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide align well with these trends, positioning it as a valuable scaffold for derivative development. By leveraging computational modeling and high-throughput screening techniques, researchers can systematically explore analogs of this compound to identify lead candidates with enhanced efficacy and reduced toxicity.

One particularly exciting aspect of this molecule is its potential application in targeting enzymes involved in inflammatory pathways. The thiophene-sulfonyl moiety is known to interact with metal ions and polar residues within enzyme active sites, suggesting that this compound could modulate enzymatic activity without significant off-target effects. Such interactions are critical for developing drugs that selectively inhibit pathogenic processes while maintaining overall physiological balance.

The synthesis of 4-ethoxy-N-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide presents an intriguing challenge due to its complex architecture. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are required to construct the desired framework accurately. These techniques not only ensure high yield but also allow for precise functionalization at multiple sites within the molecule. The successful synthesis underscores the compound's feasibility as a research tool and potential drug candidate.

Evaluation of the compound's physicochemical properties is essential before proceeding to biological testing. Parameters such as solubility, melting point, and spectroscopic characteristics provide insights into its behavior under various conditions. For instance, high solubility in both aqueous and organic solvents would enhance its suitability for formulation into pharmaceutical products. Furthermore, spectroscopic data can confirm the integrity of the synthesized molecule and guide further modifications if necessary.

In conclusion,4 ethoxy N 2 ( thiophen 20 yl ) 22 ( thiophene 22 sulfonyl ) ethylbenzene1 sulfonamide ( CAS No . 896349589 ) represents a promising entity in pharmaceutical research due to its intricate structure and potential biological activities . The interplay between its various functional groups—particularly the sulfonamide , thiophene , and ethoxy moieties—offers a rich foundation for exploring new therapeutic strategies . As methodologies for drug discovery continue to evolve , compounds like this one will play an increasingly pivotal role in advancing our understanding of disease mechanisms and developing innovative treatments .